2,5-Dimethoxyphenylacetic acid

Specification

• CAS No.: 1758-25-4
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 2-(2,5-dimethoxyphenyl)acetic acid
• Standard InChI: InChI=1S/C10H12O4/c1-13-8-3-4-9(14-2)7(5-8)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• Standard InChI Key: BBZDYQUXRFATHZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)CC(=O)O
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CC(=O)O

Introduction

Chemical Properties and Structure

2,5-Dimethoxyphenylacetic acid has a well-defined chemical structure with multiple functional groups that contribute to its reactivity profile.

Structural Characteristics

The molecular structure consists of a benzene ring substituted with two methoxy groups at positions 2 and 5, with an acetic acid moiety attached to the ring. This arrangement gives the molecule specific chemical properties that differentiate it from other phenylacetic acid derivatives.

Chemical Identifiers

The compound can be identified through various chemical notation systems, as detailed in the table below:

Identifier Type	Value
CAS Number	1758-25-4
Molecular Formula	C₁₀H₁₂O₄
Molecular Weight	196.202 g/mol
InChI	InChI=1S/C10H12O4/c1-13-8-3-4-9(14-2)7(5-8)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
InChI Key	BBZDYQUXRFATHZ-UHFFFAOYSA-N
SMILES	O=C(O)CC1=CC(OC)=CC=C1OC
MDL Number	MFCD00004322

Synonyms

The compound is known by several alternative names in scientific literature and commercial catalogs:

• (2,5-Dimethoxyphenyl)Acetate

• 2,5-Dimethoxybenzeneacetic acid

• 2-(2,5-Dimethoxyphenyl)acetic acid

• Acetic acid, (2,5-dimethoxyphenyl)-

• Benzeneacetic acid, 2,5-dimethoxy-

• Nsc 74696

Physical Properties

The physical characteristics of 2,5-Dimethoxyphenylacetic acid determine its behavior in different environments and its suitability for various applications.

Appearance and State

2,5-Dimethoxyphenylacetic acid typically appears as a white to off-white solid at room temperature. This crystalline substance has specific physical properties that are important for its handling and use in laboratory settings.

Key Physical Parameters

Property	Value
Physical State	Solid
Color	White to off-white
Melting Point	123°C to 125°C
Solubility	Soluble in organic solvents (ethanol, methanol); limited solubility in water
Storage Conditions	Ambient temperatures recommended

Applications and Research Findings

2,5-Dimethoxyphenylacetic acid has various applications in research and development across multiple fields.

Metabolic Studies

Research on related compounds provides insight into potential metabolic pathways. For instance, 4-Bromo-2,5-dimethoxyphenylacetic acid has been identified as a metabolite of the hallucinogenic drug 4-bromo-2,5-dimethoxyphenethylamine (2C-B). This suggests that similar metabolic pathways might exist for other substituted phenethylamines, potentially involving 2,5-Dimethoxyphenylacetic acid as an intermediate or end product.

In a metabolic study, 4-Bromo-2,5-dimethoxyphenylacetic acid was found to be the most abundant metabolite in human urine after 2C-B consumption, accounting for 73% of total detected metabolites. This indicates the importance of oxidative deamination pathways in the metabolism of certain phenethylamines, which might be relevant to understanding the metabolic fate of compounds related to 2,5-Dimethoxyphenylacetic acid.

Organic Synthesis

The compound serves as a valuable building block in organic synthesis, particularly for the preparation of more complex molecules with potential biological activity. Its functional groups provide multiple sites for chemical modifications, making it versatile in synthetic chemistry applications.

Hazard Category	Description
Hazard Statements	H302-H315-H319-H335
GHS H Statement	H315: Causes skin irritation
	H319: Causes serious eye irritation
	H335: May cause respiratory irritation

Supplier Reference	Purity	Package Sizes	Catalog Information
Thermo Scientific	99%	5g, 25g	AAH2732806
CymitQuimica	Not specified	5g, 25g	3B-D1445
GlpBio	Research grade	Solution (25 μL, 10mM)	GD09509

Supplier	Package Size	Price (EUR)
CymitQuimica	5g	51.00 €
CymitQuimica	25g	167.00 €
CymitQuimica (99%)	5g	59.00 €
CymitQuimica (99%)	25g	181.00 €